2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}quinoxaline

• IUPAC Name: [4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]-quinoxalin-2-ylmethanone
• InChI: InChI=1S/C19H19N5O3/c1-26-14-10-21-19(22-11-14)27-13-6-8-24(9-7-13)18(25)17-12-20-15-4-2-3-5-16(15)23-17/h2-5,10-13H,6-9H2,1H3
• InChI Key: VDXBYXMXYMLAIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

The compound “2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}quinoxaline” is a complex organic molecule. It contains a quinoxaline core, which is a type of heterocyclic compound. Attached to this core is a piperidine ring, another type of heterocycle, and a methoxypyrimidine group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinoxaline and piperidine rings would contribute to the rigidity of the molecule, while the methoxy group would add some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure and the presence of functional groups. For example, the presence of a methoxy group might increase its solubility in certain solvents.

Scientific Research Applications

Antimicrobial Activity

• . Researchers have explored its potential as an agent to combat bacterial and fungal infections.

Antioxidant Properties

• . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals.

Antibiotic Potential

• . Its chemical structure and interactions with bacterial targets are being explored.

Anticancer Activity

• . It may inhibit cancer cell growth or induce apoptosis (programmed cell death).

Drug Development

• . Its unique structure provides opportunities for modification and optimization.

Neuroscience Research

• . Piperidine derivatives often interact with neurotransmitter receptors.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific context (e.g., the type of cells or organisms used in the testing). Without specific data, it’s not possible to provide a mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on many factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s not possible to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve synthesizing it and studying its properties and potential applications. This could include testing its biological activity, studying its reactivity, and investigating its physical properties.